molecular formula C18H20O4 B8772677 Methyl 2-(4-(benzyloxy)phenoxy)butanoate CAS No. 653563-74-7

Methyl 2-(4-(benzyloxy)phenoxy)butanoate

Cat. No.: B8772677
CAS No.: 653563-74-7
M. Wt: 300.3 g/mol
InChI Key: CEVFOLUISGGTFZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-(4-(benzyloxy)phenoxy)butanoate is a useful research compound. Its molecular formula is C18H20O4 and its molecular weight is 300.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

653563-74-7

Molecular Formula

C18H20O4

Molecular Weight

300.3 g/mol

IUPAC Name

methyl 2-(4-phenylmethoxyphenoxy)butanoate

InChI

InChI=1S/C18H20O4/c1-3-17(18(19)20-2)22-16-11-9-15(10-12-16)21-13-14-7-5-4-6-8-14/h4-12,17H,3,13H2,1-2H3

InChI Key

CEVFOLUISGGTFZ-UHFFFAOYSA-N

Canonical SMILES

CCC(C(=O)OC)OC1=CC=C(C=C1)OCC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-benzyloxyphenol (30 g, 0.15 mol), cesium carbonate (58.6 g, 0.18 mol) and methyl 2-bromobutanoate (40.7 g, 0.22 mol) in CH3CN (350 mL) was kept at reflux for 20 hr. After cooling, the mixture was filtered and concentrated under reduced pressure and chromatographed over silica gel using AcOEt/hexanes to give the title compound 41.0 g (91%).
Quantity
30 g
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
58.6 g
Type
reactant
Reaction Step One
Quantity
40.7 g
Type
reactant
Reaction Step One
Name
Quantity
350 mL
Type
solvent
Reaction Step One
Yield
91%

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